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Compound of Interest

Compound Name:
2-(Cyclohexylmethoxy)-1-

ethanamine

CAS No.: 200400-14-2

Cat. No.: B3114210

Get Quote

Technical Whitepaper: 2-(Cyclohexylmethoxy)-1-
ethanamine
High-Purity Intermediate for Medicinal Chemistry & Pharmacophore Development

Executive Summary
2-(Cyclohexylmethoxy)-1-ethanamine (CAS: 200400-14-2) is a specialized ether-amine

intermediate used primarily in the synthesis of pharmaceutical agents targeting the central

nervous system (CNS) and cardiovascular pathways.[1] Structurally, it combines a lipophilic

cyclohexyl ring with a polar ethylamine chain via an ether linkage, serving as a versatile "linker"

motif in drug design. This guide provides authoritative physicochemical data, validated

synthetic routes, and safety protocols for researchers and process chemists.
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Due to the specialized nature of this intermediate, experimental data is often proprietary. The

values below represent a synthesis of available catalog data and high-fidelity algorithmic

predictions (ACD/Labs, EPISuite) standard for this molecular class.

Table 1: Core Physical Properties
Property Value / Range Confidence Note

CAS Number 200400-14-2 High Confirmed Identifier

Molecular Formula C₉H₁₉NO High MW: 157.25 g/mol

Boiling Point
235.0 ± 15.0 °C (at

760 mmHg)
Predicted

Extrapolated from

structure-property

relationships (SAR)

Density
0.932 ± 0.06 g/cm³ (at

20 °C)
Predicted

Consistent with

cyclohexyl ether

derivatives

Refractive Index 1.465 Predicted
Typical for cyclo-

aliphatic ethers

pKa (Base) ~9.6 - 9.8 Estimated
Typical primary

aliphatic amine

Appearance
Colorless to pale

yellow liquid
Observed

Oxidizes/darkens

upon air exposure

Solubility

Soluble in DMSO,

MeOH, DCM; Mod.[2]

[3][4] Soluble in Water

High Amphiphilic nature

Structural Analysis & Implications
H-Bonding: The primary amine (-NH₂) acts as both a donor and acceptor, significantly

elevating the boiling point compared to its ether analogs.

Lipophilicity: The cyclohexyl group confers significant lipophilicity (LogP ~1.5–2.0), facilitating

blood-brain barrier (BBB) penetration in downstream derivatives.
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Volatility: Despite being a liquid, its high boiling point (>200°C) requires high-vacuum

distillation (<5 mmHg) for purification to prevent thermal degradation.

Synthesis & Manufacturing Methodologies
While direct alkylation is possible, it often leads to poly-alkylation byproducts. The Nitrile

Reduction Route is the industry-preferred method for high-purity synthesis, ensuring mono-

amine selectivity.

Preferred Route: Nitrile Reduction
This two-step protocol avoids the handling of unstable aziridines and minimizes over-alkylation.

Etherification: Cyclohexylmethanol is reacted with chloroacetonitrile (or bromoacetonitrile)

under phase-transfer catalysis (PTC) or using Sodium Hydride (NaH) to form 2-

(cyclohexylmethoxy)acetonitrile.

Reduction: The nitrile intermediate is reduced to the primary amine using Lithium Aluminum

Hydride (LiAlH₄) or catalytic hydrogenation (Raney Ni/H₂).

Cyclohexylmethanol
(C7H14O)

Intermediate:
2-(Cyclohexylmethoxy)acetonitrile

Etherification
(0-25°C)

Chloroacetonitrile
+ NaH (THF) Product:

2-(Cyclohexylmethoxy)-1-ethanamine

Reduction
(Reflux)

Reduction:
LiAlH4 or H2/Raney Ni

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Nitrile Reduction pathway, ensuring high selectivity for the

primary amine.

Purification Protocol
Given the boiling point of ~235°C, atmospheric distillation causes decomposition.
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Extraction: Acid-base extraction (wash organic layer with 1M HCl to pull amine into aqueous

phase, wash with ether, basify aqueous phase, extract back into DCM).

Distillation: Vacuum distillation is mandatory.

Target Vacuum: 0.5 – 2.0 mmHg.

Expected bp: ~85–95 °C at 1 mmHg.

Handling, Safety, and Storage
As a primary aliphatic amine, this compound is corrosive and sensitive to atmospheric carbon

dioxide (forming carbamates).

Safety Data Sheet (SDS) Highlights
Hazards: Skin Corrosion (Category 1B), Serious Eye Damage (Category 1).

Signal Word:DANGER.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides, and atmospheric

CO₂.

Storage Protocol
Atmosphere: Store under Argon or Nitrogen blanket.

Temperature: 2–8 °C (Refrigerated) recommended to retard oxidation.

Container: Tightly sealed glass or fluorinated plastic (HDPE); avoid metal containers that

may corrode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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